Cas no 56912-83-5 (16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene, 3-methyl-)

16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene, 3-methyl- structure
56912-83-5 structure
Product Name:16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene, 3-methyl-
CAS No:56912-83-5
MF:C16H25N
MW:231.376404523849
CID:946121
PubChem ID:5319970
Update Time:2025-04-19

16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene, 3-methyl-
    • 16-Azabicyclo10.3.1hexadeca-1(16),12,14-triene,3-methyl-
    • 3-methyl-16-azabicyclo[10.3.1]hexadeca-1(15),12(16),13-triene
    • 56912-83-5
    • IMNKABOILQOFDL-UHFFFAOYSA-N
    • 3-methyl-16-azabicyclo[10.3.1]hexadeca-1(16),12,14-triene
    • Inchi: 1S/C16H25N/c1-14-9-6-4-2-3-5-7-10-15-11-8-12-16(13-14)17-15/h8,11-12,14H,2-7,9-10,13H2,1H3
    • InChI Key: IMNKABOILQOFDL-UHFFFAOYSA-N
    • SMILES: N1C2=CC=CC=1CC(C)CCCCCCCC2

Computed Properties

  • Exact Mass: 231.198699802g/mol
  • Monoisotopic Mass: 231.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 12.9Ų
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